Cas no 2137537-29-0 (5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide)
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide Chemical and Physical Properties
Names and Identifiers
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- 2137537-29-0
- 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide
- EN300-840202
-
- Inchi: 1S/C12H20ClNO2/c13-6-2-1-3-12(15)14-11-8-16-7-10(11)9-4-5-9/h9-11H,1-8H2,(H,14,15)
- InChI Key: LUDOZEZWZOMPKU-UHFFFAOYSA-N
- SMILES: ClCCCCC(NC1COCC1C1CC1)=O
Computed Properties
- Exact Mass: 245.1182566g/mol
- Monoisotopic Mass: 245.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840202-0.05g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 0.05g |
$768.0 | 2025-03-21 | |
| Enamine | EN300-840202-0.1g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 0.1g |
$804.0 | 2025-03-21 | |
| Enamine | EN300-840202-0.25g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 0.25g |
$840.0 | 2025-03-21 | |
| Enamine | EN300-840202-0.5g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 0.5g |
$877.0 | 2025-03-21 | |
| Enamine | EN300-840202-1.0g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 1.0g |
$914.0 | 2025-03-21 | |
| Enamine | EN300-840202-2.5g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 2.5g |
$1791.0 | 2025-03-21 | |
| Enamine | EN300-840202-5.0g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
| Enamine | EN300-840202-10.0g |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide |
2137537-29-0 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 |
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide
Comprehensive Overview of 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide (CAS No. 2137537-29-0)
5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide (CAS No. 2137537-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyloxolan moiety and the chloropentanamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug discovery, given its ability to modulate biological targets with high specificity.
The compound's CAS number 2137537-29-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for high-purity synthetic intermediates like 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide has surged, driven by advancements in precision medicine and green chemistry. This aligns with the growing trend of sustainable synthesis, where researchers prioritize eco-friendly routes to complex molecules.
One of the most frequently searched questions in scientific forums is: "What are the applications of 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide in drug development?" Studies suggest its utility in designing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders. The cyclopropyl group enhances metabolic stability, a key consideration for oral bioavailability—a hot topic in pharmacokinetic optimization.
From a synthetic chemistry perspective, the compound's oxolane (tetrahydrofuran) ring offers conformational rigidity, which is valuable for structure-activity relationship (SAR) studies. This feature resonates with the current focus on 3D molecular design in computational chemistry, where AI-driven platforms like AlphaFold and molecular docking tools are revolutionizing target identification. Notably, the chlorine substituent at the 5-position provides a handle for further functionalization, enabling late-stage diversification—a strategy highly sought after in combinatorial chemistry.
Environmental and safety profiles are also trending topics. While 5-chloro-N-(4-cyclopropyloxolan-3-yl)pentanamide is not classified as hazardous under current regulations, its handling requires standard laboratory precautions. This aligns with the broader industry shift toward REACH compliance and Safer-by-Design principles, which dominate discussions at ACS and EFSA conferences.
In summary, CAS 2137537-29-0 represents a versatile scaffold with multifaceted applications. Its relevance to fragment-based drug discovery, coupled with its synthetic tractability, positions it as a compound of enduring interest in both academic and industrial settings. As the scientific community continues to explore next-generation therapeutics, this molecule is poised to play a pivotal role in addressing unmet medical needs.
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